Cas no 2171548-70-0 (1-1-(azetidin-3-yl)propylazetidine-2-carboxamide)

• Product Name: 1-1-(azetidin-3-yl)propylazetidine-2-carboxamide
• CAS No: 2171548-70-0
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6429300
• PubChem ID: 165522478
• Update Time: 2025-10-28

1-1-(azetidin-3-yl)propylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-1-(azetidin-3-yl)propylazetidine-2-carboxamide
• 2171548-70-0
• EN300-1281841
• 1-[1-(azetidin-3-yl)propyl]azetidine-2-carboxamide

• Inchi： 1S/C10H19N3O/c1-2-8(7-5-12-6-7)13-4-3-9(13)10(11)14/h7-9,12H,2-6H2,1H3,(H2,11,14)
• InChI Key： SLAZQFOOKAPDGR-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C(CC)C1CNC1)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-1-(azetidin-3-yl)propylazetidine-2-carboxamide

Introduction to 1-1-(azetidin-3-yl)propylazetidine-2-carboxamide (CAS No. 2171548-70-0)

1-1-(azetidin-3-yl)propylazetidine-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2171548-70-0, this compound represents a unique structural motif that combines azetidine and propylazetidine units, linked through a carboxamide functional group. The molecular structure of this compound not only presents an intriguing chemical scaffold but also opens up diverse possibilities for its application in drug discovery and development.

The compound's name highlights its core structural features: the azetidin-3-yl moiety, which is a five-membered heterocyclic ring containing an amine group at the 3-position, and the propylazetidine component, which introduces an additional azetidine ring connected to a propyl chain. The presence of a carboxamide group further enhances its potential reactivity and biological activity. This combination of structural elements makes 1-1-(azetidin-3-yl)propylazetidine-2-carboxamide a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in heterocyclic compounds due to their wide range of biological activities. Azetidine derivatives, in particular, have been extensively studied for their potential as pharmacophores in the development of novel drugs. The azetidin-3-yl group in this compound is known to exhibit favorable interactions with biological targets, making it a valuable building block for medicinal chemists. Additionally, the propyl chain and the carboxamide group contribute to the compound's solubility and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of 1-1-(azetidin-3-yl)propylazetidine-2-carboxamide is its potential as an intermediate in the synthesis of more complex molecules. The carboxamide functionality allows for further derivatization through amide bond formation, enabling the creation of libraries of analogs with tailored properties. This flexibility makes it an attractive scaffold for structure-based drug design approaches.

Recent studies have demonstrated that azetidine derivatives can modulate various biological pathways by interacting with enzymes and receptors. For instance, some azetidine-based compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The structural features of 1-1-(azetidin-3-yl)propylazetidine-2-carboxamide, particularly the presence of multiple hydrogen bonding sites and hydrophobic pockets, suggest that it may be capable of binding to such targets with high affinity.

The synthesis of 1-1-(azetidin-3-yl)propylazetidine-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the azetidine rings typically involves cyclization reactions, while the propyl chain can be incorporated through alkylation or other coupling strategies. The final step involves forming the carboxamide bond, which can be achieved using various coupling reagents such as carbodiimides or thioesters.

In terms of pharmacological activity, preliminary studies on related compounds suggest that 1-1-(azetidin-3-yl)propylazetidine-2-carboxamide may exhibit properties relevant to inflammation, pain management, and neurodegenerative diseases. The ability of azetidine derivatives to interact with biological targets such as G protein-coupled receptors (GPCRs) and ion channels makes them particularly interesting for therapeutic applications. Further research is needed to fully elucidate the pharmacological profile of this compound.

The development of new drug candidates relies heavily on advances in synthetic chemistry and computational modeling. Computational methods can predict the binding affinity and metabolic stability of compounds like 1-1-(azetidin-3-ylo propyl az etidine -2 -car box am ide) (CAS No. 2171548 -70 -0), allowing researchers to optimize its properties before conducting expensive wet-lab experiments. These tools are essential for identifying promising candidates that can proceed to preclinical testing.

One area where this compound shows particular promise is in the treatment of neurological disorders. Azetidine derivatives have been shown to cross the blood-brain barrier efficiently, making them suitable candidates for central nervous system (CNS) drugs. The structural features of 1 - 1 - ( az et id ine -3 - yl ) prop yl az et id ine -2 - car box am ide (CAS No . 2171548 -70 -0 ) could allow it to interact with neurotransmitter receptors or ion channels involved in conditions such as epilepsy or Alzheimer's disease.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on heterocyclic scaffolds like azetidine. This trend is driven by the success of existing drugs that incorporate these motifs into their structures. As a result, compounds like 1 - 1 - ( az et id ine -3 - yl ) prop yl az et id ine -2 - car box am ide (CAS No . 2171548 -70 -0 ) are being actively explored for their potential therapeutic applications.

In conclusion, 1 - 1 -( az et id ine -3 - yl ) prop yl az et id ine -2 - car box am ide (CAS No . 2171548 -70 -0 ) represents a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it a versatile scaffold for drug discovery , while preliminary studies suggest it may have applications in treating various diseases . Further investigation into its synthesis , pharmacology , and computational properties will be crucial in determining its future role in medicine .